Cas no 262856-01-9 (Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate)

• Product Name: Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate
• CAS No: 262856-01-9
• MF: C₁₂H₉Cl₂NO₃S
• MW: 318.175760030746
• CID: 252294
• PubChem ID: 2736413
• Update Time: 2025-11-07

Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-(2,4-dichlorophenyl)-4-hydroxy-, ethyl ester
• Ethyl 2-(2,4-dichlorophenyl)-4-hydroxy-1,3-thiazole-5-carboxylate
• ETHYL 2-(2,4-DICHLOROPHENYL)-4-HYDROXYTHIAZOLE-5-CARBOXYLATE
• PS-7059
• HMS2779L23
• MLS000850999
• Ethyl2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate
• CCG-256244
• 262856-01-9
• AKOS025393452
• CS-0207210
• Q27207244
• ethyl 2-(2, 4-dichlorophenyl)-4-hydroxy-1, 3-thiazole-5-carboxylate
• HMS565J16
• 2-(2,4-dichlorophenyl)-5-[ethoxy(hydroxy)methylidene]-4-thiazolone
• BP-10322
• 5-Thiazolecarboxylic acid, 2-(2,4-dichlorophenyl)-4-hydroxy-, ethyl ester
• Maybridge1_008486
• DTXSID701331594
• A818359
• CHEBI:119779
• FT-0625849
• C12H9Cl2NO3S
• MFCD00816792
• SMR000457016
• CHEMBL1431847
• Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate

• MDL： MFCD00816792
• Inchi： 1S/C12H9Cl2NO3S/c1-2-18-12(17)9-10(16)15-11(19-9)7-4-3-6(13)5-8(7)14/h3-5,16H,2H2,1H3
• InChI Key： REQSKIDVCSYJER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC(=C(C(=O)OCC)S1)O)Cl

Computed Properties

• Exact Mass: 316.96800
• Monoisotopic Mass: 316.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: 5

Experimental Properties

• Density: 1.485
• Melting Point: 150-153
• Boiling Point: 441.6°Cat760mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.621
• PSA: 87.66000
• LogP: 3.99920

Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate

Recent Advances in the Study of Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate (CAS: 262856-01-9)

Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate (CAS: 262856-01-9) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a scaffold for developing novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in drug discovery.

The synthesis of Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis method using 2,4-dichlorobenzaldehyde and ethyl 2-chloroacetoacetate as starting materials, followed by cyclization with thiourea. This method achieved a yield of 85% and high purity (>98%), making it suitable for large-scale production. The structural elucidation of the compound was confirmed using NMR spectroscopy and X-ray crystallography, revealing a planar thiazole ring with a hydroxyl group at the 4-position and an ester moiety at the 5-position.

In terms of biological activity, Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate has demonstrated promising antimicrobial properties. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. The compound's mechanism of action involves inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). Additionally, molecular docking studies suggested strong interactions with the active site of PBP2a, a key enzyme in MRSA resistance.

The anticancer potential of this thiazole derivative has also been explored. A 2023 study in the European Journal of Medicinal Chemistry investigated its effects on human cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The compound exhibited selective cytotoxicity, with IC50 values of 12.5 µM and 15.8 µM, respectively. Further mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway, characterized by caspase-3 activation and cytochrome c release. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Despite these promising results, challenges remain in the development of Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability due to poor solubility and rapid metabolism. To address this, researchers have explored prodrug strategies and nanoparticle-based delivery systems. A recent preprint (ChemRxiv, 2024) reported a PEGylated liposomal formulation that improved the compound's bioavailability by 3-fold in rodent models, paving the way for future preclinical studies.

In conclusion, Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate (CAS: 262856-01-9) represents a versatile scaffold with significant potential in antimicrobial and anticancer drug discovery. Recent advances in its synthesis, biological evaluation, and formulation have provided a solid foundation for further development. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in in vivo models to translate these findings into clinical applications.